BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
Thiothiamine.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiothiamine

Cat. No.: B128582

Thiothiamine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiothiamine, a structural analog and impurity of thiamine (Vitamin B1), presents a unique
profile of chemical and biological properties. This document provides an in-depth technical
overview of Thiothiamine, consolidating its known physical and chemical characteristics,
outlining experimental methodologies for its synthesis and analysis, and exploring its potential
mechanisms of action. The information is intended to serve as a foundational resource for
researchers in medicinal chemistry, pharmacology, and drug development.

Physical and Chemical Properties

Thiothiamine, with the CAS number 299-35-4, is a thiamine derivative characterized by the
substitution of a sulfur atom for a carbon in the thiazole ring.[1] This structural modification
influences its physicochemical properties and biological activity.

Quantitative Data Summary

The key physical and chemical properties of Thiothiamine are summarized in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b128582?utm_src=pdf-interest
https://www.benchchem.com/product/b128582?utm_src=pdf-body
https://www.benchchem.com/product/b128582?utm_src=pdf-body
https://www.benchchem.com/product/b128582?utm_src=pdf-body
https://www.smolecule.com/products/s1526435
https://www.benchchem.com/product/b128582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
3-[(4-amino-2-methylpyrimidin-
5-yl)methyl]-5-(2-

UPAC Name hy);ioxye;]yl)-d(f-methyl-l,3- [Hi2]
thiazole-2-thione

CAS Number 299-35-4 [1][21[3]

Molecular Formula C12H16N40OS2 [1112][3]

Molecular Weight 296.4 g/mol [1][2]

Melting Point 238-239 °C [41[5]

Boiling Point (Predicted)

509.6 £ 60.0 °C

[5]

Density (Predicted) 1.42 + 0.1 g/cm3 [5]

pKa (Predicted) 14.72 £ 0.10 [5]
Pale Beige to Light Brown

Appearance _ [4][5]
Solid

» DMSO (Slightly), Methanol

Solubility ) [415]
(Very Slightly, Heated)

Storage Refrigerator [41[5]

Experimental Protocols
Synthesis of Thiothiamine

A chemical synthesis method for Thiothiamine has been described, which involves a multi-

step process.[1][3] The general workflow is outlined below. A patented synthesis process

provides a more detailed, though still general, overview of the required steps.[3]

Protocol Outline based on Patent CN104140420A:[3]

e Preparation of Reactants: Acetamidine hydrochloride is dissociated using liquid sodium

methoxide.
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o Cyclization: The resulting solution is reacted with alpha-(o-chloroaniline)ylmethenyl-beta-
formylaminopropionitrile (enamine), followed by methanol recovery to facilitate a cyclization
reaction.

o Hydrolysis and Reaction: An aqueous phase is added, and the mixture is distilled.
Subsequently, a caustic soda solution is added for hydrolysis. This is followed by the addition
of water and carbon disulfide.

o Condensation: Gamma-chloro-gamma-acetyl propanol is added to the reaction mixture to
undergo condensation, resulting in crude Thiothiamine.

« Purification: The crude product is dissolved in hydrochloric acid, decolorized with activated
carbon, and then filtered. The filtrate is neutralized with a caustic soda solution to precipitate
the solid.

e Final Product: The precipitated solid is filtered and dried to yield the finished Thiothiamine.

Thiothiamine Synthesis Workflow

Click to download full resolution via product page

Thiothiamine Synthesis Workflow

Analytical Methods

High-Performance Liquid Chromatography (HPLC): While specific HPLC methods for
Thiothiamine are not extensively detailed in the literature, methods for thiamine and its
derivatives can be adapted. A reverse-phase HPLC method is commonly used for the analysis
of thiamine and its phosphate esters.[6][7] The separation can be achieved on a C18 column
with a mobile phase consisting of a buffer (e.g., phosphate buffer) and an organic modifier
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(e.g., acetonitrile).[8] Detection is typically performed using fluorescence after post-column
derivatization to form the highly fluorescent thiochrome.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectral data for
Thiothiamine are available in public databases such as PubChem, which can be used for
structural confirmation.[2]

Mechanism of Action and Biological Activity

Thiothiamine's structural similarity to thiamine is central to its biological effects.[1] It is thought
to interact with thiamine-dependent pathways, potentially acting as a competitive inhibitor for
thiamine transporters and enzymes that utilize thiamine as a cofactor.[1]

Interaction with Thiamine Transporters

Thiamine is taken up by cells via specific transporters, such as SLC19A2 and SLC19A3.[9][10]
Due to its structural similarity, Thiothiamine may compete with thiamine for binding to these
transporters, thereby potentially affecting intracellular thiamine levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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